Cas no 175205-44-4 (6-Chloro-2-methylthiochroman-4-one 1,1-dioxide)

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide structure
175205-44-4 structure
Product Name:6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
CAS No:175205-44-4
MF:C10H9ClO3S
MW:244.694660902023
CID:133904
PubChem ID:2739096
Update Time:2025-04-19

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-methylthiochroman-4-one 1,1-dioxide
    • 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-, 1,1-dioxide
    • 6-chloro-2-methyl-1,1-dioxo-2,3-dihydrothiochromen-4-one
    • 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA~6~-BENZOTHIINE-1,1,4-TRIONE
    • HMS562F17
    • 6-CHLORO-2-METHYL-1,2,3,4-TETRAHYDRO-1LAMBDA6-BENZOTHIINE-1,1,4-TRIONE
    • 6-Chloro-2-methyl(thiochromanone)-1,1-dioxide, 98%
    • DTXSID40372293
    • SR-01000637811-1
    • 4H-1-Benzothiopyran-4-one,6-chloro-2,3-dihydro-2-methyl-,1,1-dioxide
    • CCG-48255
    • Maybridge1_007343
    • 175205-44-4
    • 6-Chloro-2-methyl-2,3-dihydro-1-benzothiopyran-1,1,4-trione
    • 6-chloro-2-methyl-3,4-dihydro-2H-1-benzothiopyran-1,1,4-trione
    • FT-0621036
    • AKOS009158241
    • 6-chloro-2-methyl-3,4-dihydro-2H-1lambda-benzothiopyran-1,1,4-trione
    • Inchi: 1S/C10H9ClO3S/c1-6-4-9(12)8-5-7(11)2-3-10(8)15(6,13)14/h2-3,5-6H,4H2,1H3
    • InChI Key: XYDOFTXQCQDRSV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CC(C)S2(=O)=O)=O

Computed Properties

  • Exact Mass: 243.99600
  • Monoisotopic Mass: 243.9960930g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 134-136°C
  • PSA: 59.59000
  • LogP: 3.16940
  • Solubility: Not determined

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Security Information

6-Chloro-2-methylthiochroman-4-one 1,1-dioxide Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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